Cas no 2034479-16-6 (1-{1-[(oxan-2-yl)methyl]piperidin-4-yl}-4-[6-(trifluoromethyl)pyridin-2-yl]piperazine)

• Product Name: 1-{1-[(oxan-2-yl)methyl]piperidin-4-yl}-4-[6-(trifluoromethyl)pyridin-2-yl]piperazine
• CAS No: 2034479-16-6
• MF: C₂₁H₃₁F₃N₄O
• MW: 412.4923
• CID: 5351508
• Update Time: 2025-06-12

1-{1-[(oxan-2-yl)methyl]piperidin-4-yl}-4-[6-(trifluoromethyl)pyridin-2-yl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1-[1-(oxan-2-ylmethyl)piperidin-4-yl]-4-[6-(trifluoromethyl)pyridin-2-yl]piperazine
• 1-(1-((tetrahydro-2H-pyran-2-yl)methyl)piperidin-4-yl)-4-(6-(trifluoromethyl)pyridin-2-yl)piperazine
• 1-{1-[(oxan-2-yl)methyl]piperidin-4-yl}-4-[6-(trifluoromethyl)pyridin-2-yl]piperazine

• Inchi： 1S/C21H31F3N4O/c22-21(23,24)19-5-3-6-20(25-19)28-13-11-27(12-14-28)17-7-9-26(10-8-17)16-18-4-1-2-15-29-18/h3,5-6,17-18H,1-2,4,7-16H2
• InChI Key： KYKQZGWIVCJMIX-UHFFFAOYSA-N
• SMILES： FC(C1C([H])=C([H])C([H])=C(N=1)N1C([H])([H])C([H])([H])N(C([H])([H])C1([H])[H])C1([H])C([H])([H])C([H])([H])N(C([H])([H])C2([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])O2)C([H])([H])C1([H])[H])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 505
• XLogP3: 3.4
• Topological Polar Surface Area: 31.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on 1-{1-[(oxan-2-yl)methyl]piperidin-4-yl}-4-[6-(trifluoromethyl)pyridin-2-yl]piperazine

Comprehensive Overview of 1-{1-[(oxan-2-yl)methyl]piperidin-4-yl}-4-[6-(trifluoromethyl)pyridin-2-yl]piperazine (CAS No. 2034479-16-6)

The compound 1-{1-[(oxan-2-yl)methyl]piperidin-4-yl}-4-[6-(trifluoromethyl)pyridin-2-yl]piperazine (CAS No. 2034479-16-6) is a structurally complex molecule that has garnered significant interest in pharmaceutical and chemical research. Its unique combination of a piperazine core, a trifluoromethylpyridine moiety, and an oxan-2-ylmethyl substitution makes it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a kinase inhibitor or GPCR modulator, given its structural similarity to other bioactive molecules.

In recent years, the demand for trifluoromethyl-containing compounds has surged due to their enhanced metabolic stability and bioavailability. The presence of the trifluoromethyl group in this molecule aligns with current trends in medicinal chemistry, where fluorinated compounds are prized for their ability to improve drug-like properties. This compound's piperidine-piperazine scaffold further enhances its versatility, making it a subject of interest for central nervous system (CNS) drug development and cancer therapeutics.

The synthesis of 1-{1-[(oxan-2-yl)methyl]piperidin-4-yl}-4-[6-(trifluoromethyl)pyridin-2-yl]piperazine involves multi-step organic reactions, including N-alkylation and nucleophilic substitution. Its CAS No. 2034479-16-6 serves as a unique identifier, facilitating precise tracking in scientific literature and regulatory documents. The compound's molecular weight, solubility, and stability under various conditions are critical parameters for researchers aiming to incorporate it into high-throughput screening assays or structure-activity relationship (SAR) studies.

One of the most frequently asked questions about this compound revolves around its biological activity and potential therapeutic applications. Preliminary studies suggest that its piperazine and pyridine components may interact with neurotransmitter receptors or enzymes involved in signal transduction pathways. This has led to speculation about its utility in treating neurodegenerative diseases or inflammatory disorders, though further validation is required. The oxan-2-ylmethyl group adds a layer of complexity, potentially influencing the compound's blood-brain barrier permeability.

From a commercial perspective, 1-{1-[(oxan-2-yl)methyl]piperidin-4-yl}-4-[6-(trifluoromethyl)pyridin-2-yl]piperazine is available through specialized chemical suppliers, often in milligram to gram quantities for research purposes. Its price and purity are key considerations for laboratories, with HPLC and NMR analysis being standard for quality control. The compound's stability in DMSO or aqueous solutions is another area of interest, as it impacts its suitability for in vitro and in vivo studies.

Environmental and safety data for this compound are still under investigation, but its structural features suggest it may exhibit low to moderate toxicity. Researchers are advised to follow good laboratory practices (GLP) when handling it, including the use of personal protective equipment (PPE). The compound's logP and pKa values are also critical for predicting its behavior in biological systems, making them common search queries among chemists and pharmacologists.

In summary, 1-{1-[(oxan-2-yl)methyl]piperidin-4-yl}-4-[6-(trifluoromethyl)pyridin-2-yl]piperazine (CAS No. 2034479-16-6) represents a fascinating intersection of medicinal chemistry and drug design. Its structural complexity and potential applications in CNS disorders, oncology, and inflammation make it a valuable subject for ongoing research. As the scientific community continues to explore its properties, this compound may emerge as a key player in the development of next-generation therapeutics.